N-[3-(aminocarbonyl)-5-benzyl-4-methyl-2-thienyl]nicotinamide

• Molecular Formula: C19H17N3O2S
• Molecular Weight: 351.4 g/mol
• IUPAC Name: N-(5-benzyl-3-carbamoyl-4-methylthiophen-2-yl)pyridine-3-carboxamide
• InChI: InChI=1S/C19H17N3O2S/c1-12-15(10-13-6-3-2-4-7-13)25-19(16(12)17(20)23)22-18(24)14-8-5-9-21-11-14/h2-9,11H,10H2,1H3,(H2,20,23)(H,22,24)
• InChI Key: JRGDPCUOPGYSGF-UHFFFAOYSA-N
• SMILES: CC1=C(SC(=C1C(=O)N)NC(=O)C2=CN=CC=C2)CC3=CC=CC=C3

Description

N-[3-(aminocarbonyl)-5-benzyl-4-methyl-2-thienyl]nicotinamide, also known as AG-490, is a small molecule inhibitor that has been studied for its potential therapeutic applications in various diseases.

Mechanism of Action

N-[3-(aminocarbonyl)-5-benzyl-4-methyl-2-thienyl]nicotinamide inhibits the activity of JAK and STAT proteins by binding to their active site and preventing their phosphorylation. This, in turn, leads to the inhibition of downstream signaling pathways such as the JAK-STAT pathway, which is involved in various cellular processes such as immune response and inflammation.
Biochemical and Physiological Effects:
N-[3-(aminocarbonyl)-5-benzyl-4-methyl-2-thienyl]nicotinamide has been shown to have various biochemical and physiological effects in vitro and in vivo. It has been shown to inhibit cell proliferation, induce apoptosis, and suppress the production of pro-inflammatory cytokines. It has also been shown to have anti-tumor activity in various cancer cell lines and animal models.

Advantages and Limitations for Lab Experiments

N-[3-(aminocarbonyl)-5-benzyl-4-methyl-2-thienyl]nicotinamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has also been extensively studied, and its mechanism of action is well understood. However, N-[3-(aminocarbonyl)-5-benzyl-4-methyl-2-thienyl]nicotinamide has some limitations as well. It has low solubility in water, which can limit its use in certain experiments. It also has low selectivity, which can lead to off-target effects.

Future Directions

For the study of N-[3-(aminocarbonyl)-5-benzyl-4-methyl-2-thienyl]nicotinamide include the development of more selective inhibitors, the study of its potential therapeutic applications in other diseases, and the exploration of its combination with other drugs or therapies.

Synthesis Methods

N-[3-(aminocarbonyl)-5-benzyl-4-methyl-2-thienyl]nicotinamide can be synthesized using a multi-step process involving the reaction of 2-chloro-5-nitrobenzoic acid with thioacetamide, followed by the reaction of the resulting compound with 3-aminobenzylamine and nicotinic acid. The final product is obtained after purification and characterization using various techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

N-[3-(aminocarbonyl)-5-benzyl-4-methyl-2-thienyl]nicotinamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and autoimmune disorders. It has been shown to inhibit the activity of Janus kinase (JAK) and signal transducer and activator of transcription (STAT) proteins, which are involved in various cellular processes such as cell proliferation, differentiation, and survival.